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Compound of Interest

Compound Name: M50054

Cat. No.: B1662973 Get Quote

Essential guidance for the safe handling and disposal of M50054 (CAS 54135-60-3), also

known as 2,2'-methylenebis(1,3-cyclohexanedione), is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. This document provides a comprehensive

overview of the necessary procedures for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before handling M50054, it is imperative to consult the product's Safety Data Sheet (SDS).

Personal protective equipment (PPE) is mandatory. This includes, but is not limited to, safety

glasses, gloves, and a lab coat. Ensure adequate ventilation in the handling area to minimize

inhalation exposure. In case of contact with eyes or skin, rinse immediately with plenty of water.

If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek medical attention.

Step-by-Step Disposal Protocol
The disposal of M50054 must adhere to federal, state, and local environmental regulations.[1]

It is crucial to remember that chemical waste generators are responsible for correctly

classifying their waste.[1]

Initial Assessment: Determine if the M50054 waste is contaminated with other hazardous

materials. If so, the disposal protocol for the most hazardous substance in the mixture must

be followed.
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Unused and Uncontaminated Product: For surplus or non-recyclable M50054, the

recommended method is to engage a licensed disposal company.[2]

Contaminated Waste: For materials contaminated with M50054, such as personal protective

equipment, labware, or absorbents used for spills, these should be collected in a designated,

labeled, and sealed container.

Incineration: An alternative disposal method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[2] This should only be performed by a licensed and qualified facility.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste. The cleaned container can

then be disposed of as regular waste, in accordance with local regulations. Never reuse

empty containers.[1]

It is important to note that M50054 and its degradation products are not classified as toxic.[3]

Furthermore, it is not categorized as a dangerous substance for transportation.[3]

Quantitative Data Summary
Property Value Source

Molecular Formula C13H16O4 [1][3]

Molecular Weight 236.27 g/mol [3]

CAS Number 54135-60-3 [1][3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

M50054.
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M50054 Disposal Decision Workflow

Start: M50054 Waste Generated

Is the waste contaminated with other hazardous materials?

Follow disposal protocol for the most hazardous substance.

Yes

Is it surplus or non-recyclable product?

No

End of Process

Engage a licensed disposal company.

Yes

Is it an empty container?

No

Alternatively, incinerate via a licensed facility.

Triple-rinse with appropriate solvent. Collect rinsate as hazardous waste.

Yes

Collect contaminated materials in a labeled, sealed container.

No

Dispose of container as regular waste.
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Caption: A flowchart outlining the decision-making steps for the safe and compliant disposal of

M50054 waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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